Cas no 126985-56-6 (Cionin (9CI))

• Product Name: Cionin (9CI)
• CAS No: 126985-56-6
• MF: C₅₃H₆₃N₁₁O₁₉S₃
• MW: 1254.32462906837
• CID: 185126
• PubChem ID: 3083069
• Update Time: 2025-04-19

Cionin (9CI) Chemical and Physical Properties

Names and Identifiers

• Cionin (9CI)
• L-asparaginyl-O-sulfo-L-tyrosyl-O-sulfo-L-tyrosylglycyl-L-tryptophyl-L-methionyl-alpha-aspartyl-L-phenylalaninamide
• Cionin
• H-ASN-TYR(SO3H)-TYR(SO3H)-GLY-TRP-MET-ASP-PHE-NH2
• 126985-56-6
• 4-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-3-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-3-(4-sulfooxyphenyl)propanoyl]amino]-3-(4-sulfooxyphenyl)propanoyl]amino]acetyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-4-methylsulfanylbutanoyl]amino]-4-oxobutanoic acid
• Caerulein, 1-de(5-oxo-L-proline)-2-de-L-glutamine-3-L-asparagine-5-(O-sulfo-L-tyrosine)-
• Asn-tyr(SO3)-tyr(SO3)-gly-trp-met-asp-phe-NH2
• 1-De(5-oxo-L-proline)-2-de-L-glutamine-3-L-asparagine-5-(O-sulfo-L-tyrosine)caerulein

• Inchi： 1S/C53H63N11O19S3/c1-84-20-19-38(50(72)64-43(26-46(67)68)53(75)61-39(47(56)69)21-29-7-3-2-4-8-29)60-52(74)42(24-32-27-57-37-10-6-5-9-35(32)37)59-45(66)28-58-49(71)40(22-30-11-15-33(16-12-30)82-85(76,77)78)63-51(73)41(62-48(70)36(54)25-44(55)65)23-31-13-17-34(18-14-31)83-86(79,80)81/h2-18,27,36,38-43,57H,19-26,28,54H2,1H3,(H2,55,65)(H2,56,69)(H,58,71)(H,59,66)(H,60,74)(H,61,75)(H,62,70)(H,63,73)(H,64,72)(H,67,68)(H,76,77,78)(H,79,80,81)/t36-,38-,39-,40-,41-,42-,43?/m0/s1
• InChI Key： SMWALVPHKGXESK-BMIPBODUSA-N
• SMILES： S(C)CC[C@@H](C(NC(C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CC(=O)O)=O)NC([C@H](CC1=CNC2C=CC=CC1=2)NC(CNC([C@H](CC1C=CC(=CC=1)OS(=O)(=O)O)NC([C@H](CC1C=CC(=CC=1)OS(=O)(=O)O)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1252.33896
• Monoisotopic Mass: 1253.346381
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 86
• Rotatable Bond Count: 34
• Complexity: 2570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: nothing
• Topological Polar Surface Area: 538

Experimental Properties

• Density: 1.493
• Refractive Index: 1.656
• PSA: 493.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides